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Compound of Interest

Compound Name: (1-Fluorocyclopropyl)methanol

Cat. No.: B599500 Get Quote

(1-Fluorocyclopropyl)methanol (CAS 154985-93-0) is a fluorinated cyclopropane building

block utilized in medicinal chemistry research. Due to its hazardous properties, stringent safety

protocols are imperative to ensure the well-being of laboratory personnel and to maintain a

safe research environment. This guide provides essential information on personal protective

equipment (PPE), safe handling procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
(1-Fluorocyclopropyl)methanol is classified as a hazardous substance with the following risk

profile:

Flammable Liquid and Vapor (H225): Poses a significant fire risk.[1]

Toxic if Swallowed, in Contact with Skin, or if Inhaled (H301+H311+H331): Can cause

serious health effects upon exposure.[1]

May Cause Damage to Organs through Prolonged or Repeated Exposure (H373): Long-term

exposure can lead to organ damage.[1]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following table summarizes the recommended PPE for handling (1-
Fluorocyclopropyl)methanol.
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Protection Type Recommended PPE Rationale

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

To prevent inhalation of toxic

vapors. Necessary when not

working in a fume hood or in

case of a spill.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber)

To prevent skin contact and

absorption of the toxic

substance. Inspect gloves

before each use and replace

immediately if contaminated.

Eye and Face Protection
Chemical splash goggles and

a face shield

To protect eyes and face from

splashes of the flammable and

toxic liquid.

Body Protection

Flame-retardant lab coat worn

over personal clothing, with

closed-toe shoes

To protect skin from accidental

splashes and in case of fire.

Safe Handling and Disposal Workflow
A systematic approach to handling and disposing of (1-Fluorocyclopropyl)methanol is crucial

to minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Preparation
Handling Waste Disposal

Emergency Procedures

Review SDS and
Establish Emergency Plan Don Appropriate PPE Work in a Ventilated

Fume Hood
Handle with Care

Avoid Inhalation, Ingestion, and Skin Contact

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Away from Ignition Sources

Spill Response:
Evacuate, Ventilate, Contain with

Inert Absorbent, and Clean Up
with Appropriate PPE

First Aid:
- Inhalation: Move to fresh air

- Skin Contact: Wash with soap and water
- Eye Contact: Rinse with water for 15 min

- Ingestion: Seek immediate medical attention

Collect Waste in a
Labeled, Sealed Container

Dispose of as Hazardous Waste
via Approved Channels

Click to download full resolution via product page

Caption: Safe handling workflow for (1-Fluorocyclopropyl)methanol.

Operational and Disposal Plans
Handling and Storage:

Always handle (1-Fluorocyclopropyl)methanol in a well-ventilated area, preferably within a

chemical fume hood.

Keep containers tightly closed when not in use to prevent the release of flammable and toxic

vapors.

Store the chemical in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[2]

Ground and bond containers and receiving equipment to prevent static discharge.
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Spill Response:

Small Spills (<1 Liter):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, dry sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills (>1 Liter):

Evacuate the area immediately.

Notify your institution's environmental health and safety (EHS) department and emergency

services.

Only trained personnel with appropriate equipment should handle large spills.

Disposal:

(1-Fluorocyclopropyl)methanol and any contaminated materials (e.g., absorbent pads,

gloves) must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed, and compatible container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific guidance on disposal procedures. Do not dispose of

this chemical down the drain.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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